1. Home
  2. Product
  3. 2-(3-chlorophenyl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]ethanamine
2-(3-chlorophenyl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]ethanamine 2-(3-chlorophenyl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]ethanamine
Brand Name: Vulcanchem
CAS No.: 5566-47-2
VCID: VC21316071
InChI: InChI=1S/C17H19ClN2O4/c1-23-16-9-13(15(20(21)22)10-17(16)24-2)11-19-7-6-12-4-3-5-14(18)8-12/h3-5,8-10,19H,6-7,11H2,1-2H3
SMILES: COC1=C(C=C(C(=C1)CNCCC2=CC(=CC=C2)Cl)[N+](=O)[O-])OC
Molecular Formula: C17H19ClN2O4
Molecular Weight: 350.8 g/mol

2-(3-chlorophenyl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]ethanamine

CAS No.: 5566-47-2

Cat. No.: VC21316071

Molecular Formula: C17H19ClN2O4

Molecular Weight: 350.8 g/mol

* For research use only. Not for human or veterinary use.

2-(3-chlorophenyl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]ethanamine - 5566-47-2

Specification

CAS No. 5566-47-2
Molecular Formula C17H19ClN2O4
Molecular Weight 350.8 g/mol
IUPAC Name 2-(3-chlorophenyl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]ethanamine
Standard InChI InChI=1S/C17H19ClN2O4/c1-23-16-9-13(15(20(21)22)10-17(16)24-2)11-19-7-6-12-4-3-5-14(18)8-12/h3-5,8-10,19H,6-7,11H2,1-2H3
Standard InChI Key GUDUWOPYOORIGV-UHFFFAOYSA-N
SMILES COC1=C(C=C(C(=C1)CNCCC2=CC(=CC=C2)Cl)[N+](=O)[O-])OC
Canonical SMILES COC1=C(C=C(C(=C1)CNCCC2=CC(=CC=C2)Cl)[N+](=O)[O-])OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19